S-(tert-Butylthio)-L-cysteine
Overview
Description
Synthesis Analysis
S-BTC may be used to introduce synthetically useful S-tert-butylthio groups into peptides . It is used as a protecting group for cysteine in peptide synthesis.Molecular Structure Analysis
The molecular formula of S-BTC is C7H15NO2S2 . The InChI string is 1S/C7H15NO2S2/c1-7(2,3)12-11-4-5(8)6(9)10/h5H,4,8H2,1-3H3,(H,9,10)/t5-/m0/s1 .Chemical Reactions Analysis
S-BTC is used in peptide synthesis to introduce synthetically useful S-tert-butylthio groups into peptides . It has been used in the synthesis of insulin analogs and in the conversion of acyl chlorides to the thioester .Physical And Chemical Properties Analysis
S-BTC is a white to faint yellow powder . It has a molecular weight of 209.33 (anhydrous basis) .Scientific Research Applications
Terbufos , also known as S-((tert-butylthio)methyl) O,O-diethyl phosphorodithioate, is a compound classified as an organophosphate. It is used in insecticides and nematicides. It is a clear, colourless to pale yellow or reddish-brown liquid and sold commercially as granulate .
The tert-butyl group is highlighted by summarising characteristic applications in chemistry and biology . Starting from the use of this simple hydrocarbon moiety in chemical transformations, via its relevance in Nature and its implication in biosynthetic and biodegradation pathways .
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Chemistry and Biology : The tert-butyl group, which is part of the structure of “S-(tert-Butylthio)-L-cysteine”, has unique reactivity patterns that are used in various applications. These include chemical transformations, biosynthetic and biodegradation pathways, and potential applications in biocatalytic processes .
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C-S Bond Formation : S-tert-butyl isothiouronium bromide, a compound similar to “S-(tert-Butylthio)-L-cysteine”, has been used as an odorless surrogate for tert-butyl thiol in the formation of C-S bonds. This process is carried out under palladium catalysis with the thiolate formed in situ, resulting in high yields of tert-butyl aryl sulfides .
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Functional Materials : Benzo [1,2-d;4,5-d′]bis [1,3]dithioles, which can be synthesized from tert-butyl aryl sulfides, are important building blocks within a range of functional materials such as fluorescent dyes, conjugated polymers, and stable trityl radicals . These materials have applications in super-resolution microscopy, oxidant sensing, and electron paramagnetic resonance (EPR)-based structure determination .
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Organic Optoelectronics : Tetraazapyrene (TAP), a nitrogenated polycyclic aromatic hydrocarbon (N-PAH), exhibits intrinsic optoelectronic and electrochemical properties as well as high thermal and chemical stability . These properties make it suitable for diverse applications in the field of organic optoelectronics .
properties
IUPAC Name |
(2R)-2-amino-3-(tert-butyldisulfanyl)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO2S2/c1-7(2,3)12-11-4-5(8)6(9)10/h5H,4,8H2,1-3H3,(H,9,10)/t5-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TWMBHZTWEDJDRC-YFKPBYRVSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)SSCC(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)SSC[C@@H](C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80952437 |
Source
|
| Record name | 3-(tert-Butyldisulfanyl)alanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80952437 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
S-(tert-Butylthio)-L-cysteine | |
CAS RN |
30044-51-0 |
Source
|
| Record name | 3-[(1,1-Dimethylethyl)dithio]-L-alanine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=30044-51-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(tert-Butyldisulfanyl)alanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80952437 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | S-(tert-butylthio)-L-cysteine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.045.451 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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